Cas no 19927-54-9 (2-Pyrimidinamine,4-(4-chlorophenyl)-6-methyl-)

2-Pyrimidinamine,4-(4-chlorophenyl)-6-methyl- Properties

Names and Identifiers

• 2-Pyrimidinamine,4-(4-chlorophenyl)-6-methyl-
• 4-METHYL-6-(4-CHLOROPHENYL)PYRIMIDIN-2-AMINE
• 4-(4-CHLOROPHENYL)-6-METHYLPYRIMIDIN-2-AMINE
• FT-0705054
• AKOS002657826
• Z729558184
• DTXSID40564277
• 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-methyl-
• 19927-54-9
• +Expand

• InChIKey： BJTVDYOSYBZBBT-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10ClN3/c1-7-6-10(15-11(13)14-7)8-2-4-9(12)5-3-8/h2-6H,1H3,(H2,13,14,15)
• SMILES： ClC1=CC=C(C2=CC(C)=NC(N)=N2)C=C1

Computed Properties

• Exact Mass: 219.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 219.0563250g/mol
• Heavy Atom Count: 15
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 3.26880
• PSA: 51.80000
• Boiling Point: 424.9 °C at 760 mmHg
• Flash Point: 210.8 °C
• Density: 1.279